Cas no 740043-56-5 (4,4-difluoro-2-methylbutan-2-amine HCl)

• Product Name: 4,4-difluoro-2-methylbutan-2-amine HCl
• CAS No: 740043-56-5
• MF: C₅H₁₁F₂N
• MW: 123.14434838295
• MDL: MFCD31672381
• CID: 5331670
• PubChem ID: 20278123
• Update Time: 2025-07-18

4,4-difluoro-2-methylbutan-2-amine HCl Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-methylbutan-2-amine HCl
• 4,4-difluoro-2-methylbutan-2-amine

• MDL： MFCD31672381
• Inchi： 1S/C5H11F2N/c1-5(2,8)3-4(6)7/h4H,3,8H2,1-2H3
• InChI Key： ZHAGFDCJSHNKQN-UHFFFAOYSA-N
• SMILES： CC(C)(N)CC(F)F

Computed Properties

• Exact Mass: 123.08595568g/mol
• Monoisotopic Mass: 123.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 4,4-difluoro-2-methylbutan-2-amine HCl

Introduction to 4,4-difluoro-2-methylbutan-2-amine HCl (CAS No. 740043-56-5)

4,4-difluoro-2-methylbutan-2-amine HCl is a fluorinated amine derivative with significant applications in pharmaceutical and chemical research. This compound, identified by its CAS number 740043-56-5, has garnered attention due to its unique structural properties and potential utility in the synthesis of bioactive molecules. The presence of fluorine atoms and the secondary amine functionality make it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of 4,4-difluoro-2-methylbutan-2-amine HCl consists of a four-carbon chain with fluorine substituents at the fourth position and a methyl group at the second position. The secondary amine group at the second carbon is further protonated to form the hydrochloride salt, enhancing its solubility in aqueous systems. This solubility profile is particularly advantageous for pharmaceutical applications, where bioavailability and formulation stability are critical factors.

In recent years, there has been growing interest in fluorinated amines due to their role in modulating biological activity. Fluorine atoms are known to influence the pharmacokinetic properties of molecules, including their metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of fluorine into drug candidates has been shown to improve their efficacy and reduce toxicity. For instance, fluorinated amines have been widely used in the development of antiviral and anticancer agents.

Current research highlights the use of 4,4-difluoro-2-methylbutan-2-amine HCl as a building block in the synthesis of more complex molecules. Its versatile reactivity allows for further functionalization through various chemical transformations, such as nucleophilic substitution reactions, reductive amination, and coupling reactions with carboxylic acids or esters. These reactions enable the creation of peptidomimetics, heterocyclic compounds, and other pharmacologically relevant structures.

One notable application of this compound is in the field of immunomodulators. Fluorinated amines have been investigated for their ability to enhance immune responses by modulating cytokine production and immune cell signaling. Preliminary studies suggest that derivatives of 4,4-difluoro-2-methylbutan-2-amine HCl may exhibit potent immunostimulatory effects, making them promising candidates for therapeutic development. Additionally, its potential role in anti-inflammatory drug discovery is being explored due to its ability to interact with various enzymatic targets.

The synthesis of 4,4-difluoro-2-methylbutan-2-amine HCl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and transition metal-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness in industrial production.

The safety profile of 4,4-difluoro-2-methylbutan-2-amine HCl is another important consideration. While it does not fall under hazardous or controlled substance classifications, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound in laboratory settings. Additionally, adequate ventilation and waste disposal protocols must be implemented to ensure environmental safety.

In conclusion,4,4-difluoro-2-methylbutan-2-amine HCl (CAS No. 740043-56-5) is a versatile fluorinated amine with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with improved pharmacokinetic properties. Ongoing studies continue to explore its applications in drug development, particularly in immunomodulation and anti-inflammatory therapies. As research progresses, this compound is expected to play an increasingly important role in the discovery and design of novel therapeutic agents.